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Introduction
Tomentin, a combination of the β-lactam antibiotic ticarcillin and the β-lactamase inhibitor

clavulanic acid, is a critical therapeutic agent against a broad spectrum of bacterial infections.

Accurate and reliable quantification of both active pharmaceutical ingredients (APIs) is

paramount for quality control, formulation development, and pharmacokinetic studies. This

document provides a detailed high-performance liquid chromatography (HPLC) method for the

simultaneous determination of ticarcillin and clavulanic acid in pharmaceutical formulations.

Principle
The method employs reversed-phase high-performance liquid chromatography (RP-HPLC) with

UV detection to separate and quantify ticarcillin and clavulanic acid. The separation is achieved

on a specialized column that provides good resolution of the two components, which are then

detected based on their ultraviolet absorbance.

Experimental Workflow
The following diagram illustrates the general experimental workflow for the HPLC analysis of

Tomentin.
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Available at: [https://www.benchchem.com/product/b019184#hplc-method-for-tomentin-
quantification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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